Cas no 10543-95-0 (2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1))

• Product Name: 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1)
• CAS No: 10543-95-0
• MF: C₃H₂F₆O₂
• MW: 184.037202358246
• CID: 134798
• PubChem ID: 61525
• Update Time: 2025-04-19

2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1)
• 1,1,1,3,3,3-hexafluoropropan-2-one,hydrate
• HEXAFLUORO-2-PROPANONE MONOHYDRATE
• 2-Propanone, hexafluoro-, hydrate
• Acetone, hexafluoro-, hydrate
• ACMC-20aj2s
• Hexafluoro-2-propanone trihydrate
• Hexafluoroacetone hydrate
• Perfluoroacetone trihydrate
• UN2552
• hexafluoroacetone monohydrate
• Hexafluoroacetone hydrate [UN2552] [Poison]
• 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (5:8)
• 1,1,1,3,3,3-hexafluoro-propan-2-one hydrate
• A822119
• 1,1,1,3,3,3-hexafluoropropan-2-one hydrate
• AKOS024386531
• 10543-95-0
• 1,1,1,3,3,3-hexafluoropropan-2-one;hydrate
• 109640-39-3
• 1,1,1,3,3,3-hexafluoropropan-2-one hydrate;Hexafluoroacetone trihydrate
• SCHEMBL104500
• Hexafluoroacetone deuterate
• DTXSID80147129

• Inchi： 1S/C3F6O.H2O/c4-2(5,6)1(10)3(7,8)9;/h;1H2
• InChI Key： HEBNOKIGWWEWCN-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)=O)(F)F.O

Computed Properties

• Exact Mass: 183.99586
• Monoisotopic Mass: 165.985334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.496
• Melting Point: -125.45 deg C @ 101.3 kPa
• Boiling Point: 234.3°Cat760mmHg
• Flash Point: 104.3°C
• PSA: 48.57

2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1) Security Information

• Hazardous Material Identification：
• Safety Term：−. See also HEXAFLUOROACETONE."> Poison by ingestion and skin contact. When heated to decomposition it emits toxic fumes of F−. See also HEXAFLUOROACETONE.